Boc-D-ala-onp

• IUPAC Name: (4-nitrophenyl) (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C14H18N2O6/c1-9(15-13(18)22-14(2,3)4)12(17)21-11-7-5-10(6-8-11)16(19)20/h5-9H,1-4H3,(H,15,18)/t9-/m1/s1
• InChI Key: SUHFNHHZORGDFI-SECBINFHSA-N
• Canonical SMILES: CC(C(=O)OC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@H](C(=O)OC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)OC(C)(C)C
• Molecular Formula: C14H18N2O6
• Molecular Weight: 310.30 g/mol

Description

Futoenone is a naturally occurring organic compound belonging to the class of terpenes. It is characterized by a unique structure that includes a terpene skeleton and a ketone group. Futoenone is typically found in certain plant species such as Magnolia sprengeri and Piper wallichii. The compound is known for its distinctive aromatic properties and is often used in the fragrance industry.

Mechanism of Action

The mechanism of action of futoenone involves its interaction with specific molecular targets. One of the primary targets is the matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix components. Futoenone inhibits these enzymes by binding to their active sites, thereby preventing their catalytic activity. This inhibition can lead to reduced tissue remodeling and inflammation .

Advantages and Limitations for Lab Experiments

Boc-D-ala-onp is a versatile compound that has a wide range of applications in the scientific research field. It is relatively easy to synthesize and can be used in a variety of lab experiments. However, it is important to note that this compound is a relatively unstable compound and can decompose in the presence of light or heat. Therefore, it is important to ensure that the compound is stored and handled in an appropriate manner.

Future Directions

There are a number of potential future directions for research involving Boc-D-ala-onp. These include further studies into the biochemical and physiological effects of the compound, as well as the development of new therapeutic drugs based on the compound. In addition, further research could be conducted into the use of this compound as a substrate for enzyme-catalyzed reactions. Finally, further research could be conducted into the synthesis of this compound derivatives, which could potentially have a wider range of applications in the scientific research field.

Scientific Research Applications

Futoenone has a wide range of applications in scientific research:

Chemistry: : In chemistry, futoenone is used as a model compound for studying reaction mechanisms and developing new synthetic methodologies.

Biology: : The compound has been studied for its potential biological activities, including its role as an inhibitor of matrix metalloproteinases. This makes it a candidate for research in areas such as cancer and tissue remodeling .

Medicine: : Futoenone’s inhibitory effects on certain enzymes make it a potential therapeutic agent. Research is ongoing to explore its use in treating various diseases, including inflammatory conditions and cancer .

Industry: : In the fragrance industry, futoenone is valued for its aromatic properties and is used in the formulation of perfumes and other scented products .

Safety and Hazards

Boc-D-ala-onp is for R&D use only and not for medicinal, household, or other use. In case of accidental release, avoid dust formation, breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Preparation Methods

Futoenone can be obtained through both natural extraction and chemical synthesis.

Natural Extraction: : Futoenone is extracted from plants like Magnolia sprengeri and Piper wallichii. The extraction process involves isolating the compound from the plant material using solvents such as ethanol or ether.

Chemical Synthesis: : The synthetic route to futoenone involves starting with terpene-based compounds. One common method includes the use of diacetate intermediates, which are then converted to futoenone through a series of reactions involving tosyl-phenol intermediates. The reaction conditions typically involve the use of catalysts and specific temperature controls to ensure the correct stereochemistry of the final product .

Chemical Reactions Analysis

Futoenone undergoes various types of chemical reactions, including:

Oxidation: : Futoenone can be oxidized to form different products depending on the reagents and conditions used. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: : The compound can be reduced to form alcohols or other reduced forms. Sodium borohydride and lithium aluminum hydride are typical reducing agents used in these reactions.

Substitution: : Futoenone can participate in substitution reactions where functional groups are replaced by other groups. These reactions often require specific catalysts and conditions to proceed efficiently.

Major Products: : The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Comparison with Similar Compounds

Futoenone is part of a broader class of compounds known as neolignans. Similar compounds include:

Piperenone: Another neolignan with similar inhibitory activities against matrix metalloproteinases.

Piperolactam C: Known for its anti-platelet aggregation activity.

Tulopafant: A potent platelet-activating factor antagonist.

What sets futoenone apart is its unique combination of a terpene skeleton and a ketone group, which contributes to its distinctive chemical and biological properties .